3-Chloro-1-phenyl-3-buten-1-ol

• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• IUPAC Name: 3-chloro-1-phenylbut-3-en-1-ol
• InChI: InChI=1S/C10H11ClO/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6,10,12H,1,7H2
• InChI Key: ZKQCBKNTTYIFNU-UHFFFAOYSA-N
• Canonical SMILES: C=C(CC(C1=CC=CC=C1)O)Cl

Description

3-Chloro-1-phenyl-3-buten-1-ol is a useful research compound. Its molecular formula is C10H11ClO and its molecular weight is 182.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

125.40 Grams of 2,3-dichloro-1-propene were added dropwise to a mixture of 60.00 g of benzaldehyde, 180 g of toluene, 240 g of 5% acetic acid and 73.88 g of zinc powder at 45° C., and then the mixture was allowed to react at the same temperature for 3 hours. After the reaction was completed zinc-derived insolubles were filtered off, and the resultant filtrate was subjected to separation. The organic phase was washed with a 7% sodium carbonate aqueous solution and dried over sodium sulfate. The desiccant was filtered off, and then the toluene was distilled off under reduced pressure to give 98.23 g of 2-chloroallylphenylcarbinol. The results were as follows.